Rhenium trioxide

Specification

• CAS No.: 1314-28-9
• Molecular Formula: O3Re
• Molecular Weight: 234.21 g/mol
• IUPAC Name: trioxorhenium
• Standard InChI: InChI=1S/3O.Re
• Standard InChI Key: YSZJKUDBYALHQE-UHFFFAOYSA-N
• SMILES: O=[Re](=O)=O
• Canonical SMILES: O=[Re](=O)=O

Introduction

Physical and Chemical Properties

Rhenium trioxide exhibits a range of distinctive physical and chemical properties that make it valuable for various applications. The key properties are summarized in the following table:

Property	Value/Description
Formula	ReO₃
Molecular weight	234.205 g/mol
Appearance	Deep red crystals with metallic luster
Density	6.92 g/cm³ (range: 6.9-7.4)
Melting point	400°C (decomposes)
Boiling point	750°C
Elemental composition	O: 20.49%, Re: 79.51%
Oxidation state of Re	+6
Crystal system	Cubic
Lattice parameter	3.742 Å (374.2 pm)
Solubility	Insoluble in water, dilute acids, and bases
One of the most remarkable properties of rhenium trioxide is its unusually low electrical resistivity for an oxide. It behaves like a metal, with its resistivity decreasing as temperature decreases. At 300 K, its resistivity is 100.0 nΩ·m, whereas at 100 K, this decreases to 6.0 nΩ·m, which is 17 times lower than at room temperature. This metallic behavior in an oxide makes ReO₃ particularly interesting for electronic applications.

Structure and Bonding

The crystal structure of rhenium trioxide provides insight into its unusual properties. ReO₃ crystallizes in a primitive cubic unit cell with important structural features:

• The structure is similar to perovskite (ABO₃) but lacks the large A cation at the center of the unit cell.

• Each rhenium center is surrounded by an octahedron formed by six oxygen atoms.

• These octahedra share corners to create a three-dimensional framework.

• Each oxygen atom has a coordination number of 2, connecting two neighboring rhenium atoms.
  This corner-sharing octahedral arrangement results in a relatively open structure that contributes to both the material's unique electronic properties and its ability to accommodate ion insertion in various applications. The metallic character of ReO₃ can be attributed to the presence of an extra d-electron in the rhenium atom, which creates free electron density in the conduction band.

Synthesis and Preparation

Several methods have been developed for synthesizing rhenium trioxide, with most approaches involving the reduction of rhenium(VII) oxide (Re₂O₇). The primary synthesis routes include:

Reduction with Carbon Monoxide

Rhenium trioxide can be prepared by reducing rhenium(VII) oxide with carbon monoxide at approximately 200°C according to the reaction:
Re₂O₇ + CO → 2ReO₃ + CO₂

Reduction with Elemental Rhenium

Another approach involves the reaction of rhenium(VII) oxide with elemental rhenium at 400°C:
3Re₂O₇ + Re → 7ReO₃

Dioxane Complexation Method

A well-established preparation method involves the formation of a complex between rhenium(VII) oxide and anhydrous dioxane. This complex is subsequently isolated and decomposed by gentle heating to yield pure rhenium trioxide. This approach is particularly valuable for obtaining high-purity ReO₃.

Tetrahydropyran Method

Similar to the dioxane method, tetrahydropyran can be used as a complexing agent. The resulting complex is isolated and decomposed through gentle heating to produce rhenium trioxide.

Colloidal Synthesis for Nanocrystals

For producing rhenium trioxide nanocrystals, researchers have developed a colloidal hot injection synthesis approach. This method involves the nonaqueous "soft" reduction of rhenium(+7) oxide with a long-chain ether, resulting in nanocrystals with unique surface properties and optical characteristics.

Chemical Reactivity

Rhenium trioxide demonstrates several distinctive reaction patterns:

Thermal Behavior

Upon heating to 400°C under vacuum, ReO₃ undergoes disproportionation:
3ReO₃ → Re₂O₇ + ReO₂

Acid-Base Reactions

ReO₃ exhibits interesting behavior in acid and base environments:

• In concentrated nitric acid, it yields perrhenic acid.

• Heating in base results in disproportionation to form ReO₂ and ReO₄⁻.

• Reaction with acid at high temperature produces Re₂O₇.

Halogenation

Rhenium trioxide can undergo chlorination to form rhenium trioxide chloride:
2ReO₃ + Cl₂ → 2ReO₃Cl
This reaction represents an important pathway for functionalizing ReO₃ and expanding its chemical versatility.

Applications

Catalytic Applications

Rhenium trioxide has demonstrated significant potential as a catalyst in various organic transformations. One of its most notable applications is as a catalyst for hydrogenation reactions, particularly in the reduction of amides. Research has shown that ReO₃ can effectively catalyze these reactions under relatively mild conditions, making it valuable for pharmaceutical and fine chemical synthesis.
Studies have characterized the catalytic activity of rhenium trioxide in comparison with other rhenium compounds such as rhenium heptoxide (Re₂O₇) and rhenium trichloride (ReCl₃). In situ reduction of these rhenium compounds generally produces more active catalysts than those derived through ex situ methods.

Medical Applications

Rhenium-based materials, including derivatives of rhenium trioxide, have shown promising applications in cancer diagnosis and treatment. The unique physical and chemical properties of rhenium compounds make them suitable for medical applications. While many of these applications utilize radioactive isotopes of rhenium (particularly ¹⁸⁸Re), the fundamental chemistry of rhenium oxides plays a crucial role in the development of these medical agents.
Specific medical applications include:

• Radiotherapy utilizing rhenium compounds

• Cancer cell imaging techniques

• Photodynamic therapy (PDT), where certain rhenium complexes can act as photosensitizers

Nanomaterials and Advanced Applications

Recent advancements in nanomaterial science have opened new avenues for rhenium trioxide applications:

Plasmonic Properties

In its nanocrystalline form, ReO₃ exhibits localized surface plasmon resonance (LSPR) due to its metallic nature. Research has demonstrated that ReO₃ nanocrystals show absorption bands at approximately 590 nm (~2.1 eV) and 410 nm (~3 eV), attributed to LSPR and interband absorptions, respectively.

Electrochromic Applications

The LSPR properties of ReO₃ nanocrystals facilitate dynamic optical modulation as they undergo progressive electrochemical charging via ion insertion and extraction. This makes ReO₃ nanostructures potential candidates for electrochromic devices and smart windows.